Cas no 2138586-18-0 (3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 2138586-18-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6326358
• PubChem ID: 165496414
• Update Time: 2025-05-20

3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159481
• 2138586-18-0
• 3-cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one
• 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C12H20O2/c1-8(2)11-6-3-9(13)7-12(11)14-10-4-5-10/h8,10-12H,3-7H2,1-2H3
• InChI Key： GHGTVQMUEGTDFC-UHFFFAOYSA-N
• SMILES： O(C1CC1)C1CC(CCC1C(C)C)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one

Professional Introduction to Compound with CAS No. 2138586-18-0 and Product Name: 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one

3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138586-18-0) is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanone derivatives, characterized by a cyclohexane ring substituted with an epoxy group at the 3-position and an isopropyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The epoxy group in 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one is a key feature that influences its reactivity and biological interactions. Epoxy groups are known for their ability to participate in various chemical transformations, including nucleophilic ring-opening reactions, which can be exploited to modify the molecule's structure and enhance its pharmacological properties. This reactivity has been leveraged in the synthesis of novel compounds with potential applications in treating various diseases, particularly those involving enzyme inhibition or receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of cyclohexanone derivatives in developing therapeutic agents. The isopropyl group at the 4-position of 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one contributes to the molecule's lipophilicity, which is a critical factor in determining its ability to cross biological membranes and reach target sites within the body. This balance between hydrophilicity and lipophilicity is often optimized in drug design to improve bioavailability and therapeutic efficacy.

In the context of contemporary research, 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one has been investigated for its potential role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its structural framework allows for further functionalization, enabling chemists to explore diverse chemical space and identify new molecular entities with improved pharmacokinetic profiles. The compound's unique combination of functional groups makes it a versatile building block for designing molecules with specific biological activities.

One of the most promising areas of research involving 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one is its potential as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction, cell growth, and differentiation. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer, making them attractive targets for therapeutic intervention. The epoxy group in 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one can be strategically incorporated into kinase inhibitors to enhance binding affinity and selectivity against specific kinase targets.

Additionally, studies have suggested that derivatives of 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one may exhibit anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, compounds derived from this scaffold could offer new therapeutic strategies for managing these conditions. The ability of epoxy groups to engage in hydrogen bonding and other non-covalent interactions with biological targets further enhances their potential as pharmacophores in anti-inflammatory drug design.

The synthesis of 3-Cyclopropoxy-4-(propan-2-yl)cyclohexan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to construct the desired stereochemical configuration accurately. These techniques are essential for producing enantiomerically pure compounds, which are often required for optimal biological activity.

Recent publications have demonstrated the utility of 3-Cyclopropoxy-4-(propan-2-y lcyc lohex an -1-o ne) as a key intermediate in the preparation of novel antiviral agents. Viral infections continue to pose significant global health challenges, necessitating the development of new antiviral drugs with improved efficacy and reduced side effects. The structural features of this compound allow for modifications that can enhance its ability to inhibit viral replication or interfere with viral entry into host cells. Such applications highlight the broad potential of cyclohexanone derivatives in addressing emerging infectious diseases.

The growing interest in green chemistry has also influenced the synthesis of 3-Cyclopropoxy -4-(propan -2-y lcyc lohex an -1-o ne) , with researchers exploring sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being increasingly adopted to achieve high yields while adhering to principles of sustainability. These efforts align with global initiatives aimed at promoting environmentally responsible chemical synthesis practices.

In conclusion,3-Cyc loprop oxy -4-(pr opa n -2-y lc yclohe xhan -1-o ne) (CAS No . 2138586 -18 -0) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled wit h recent advances i n synthetic chemistry an d medicinal biology , positions it as a valuable scaffold f or deve loping novel therapeutic agents . As researc h contin ues t o uncover new applications f or thi s compoun d , i t is likely t o play an increasingly important role i n addressing some o f today's most pressing medical challenges .